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Compound of Interest

Compound Name: Dichlorodioctyltin

Cat. No.: B049611 Get Quote

Dichlorodioctyltin (CAS No: 3542-36-7), also known as Dioctyltin dichloride or DOTC, is an

organotin compound characterized by a central tin atom bonded to two octyl groups and two

chlorine atoms.[1] Organotins as a class are utilized in a variety of industrial applications,

including as stabilizers for PVC, as catalysts, and in anti-fouling paints. DOTC specifically

serves as an intermediate in the manufacturing of other organotin compounds.[2] However, like

many organometallic compounds, the use and handling of Dichlorodioctyltin are governed by

stringent regulations stemming from its significant toxicological profile. This guide provides a

comprehensive overview of the key regulatory information, the underlying scientific data, and

the practical methodologies required for safe handling and analysis, tailored for professionals in

research and development.

Global Regulatory Frameworks: A Multi-
Jurisdictional Overview
The regulation of Dichlorodioctyltin is not globally harmonized, but key principles are shared

across major regulatory bodies in Europe and the United States. The primary goal is the

protection of human health and the environment from the risks posed by this chemical.[3]

European Union (EU) Regulations
In the European Union, chemical safety is primarily managed under two key regulations:

REACH and CLP.
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REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals): This

regulation places the responsibility on industries to manage the risks that chemicals may

pose.[4][5] Companies that manufacture or import substances like Dichlorodioctyltin in

quantities of one tonne or more per year must register them with the European Chemicals

Agency (ECHA).[5] The registration dossier for Dichlorodioctylstannane is available on the

ECHA website, indicating its presence on the EU market.[6]

CLP (Classification, Labelling and Packaging) Regulation (EC) No 1272/2008: The CLP

regulation aligns the EU system with the UN's Globally Harmonised System (GHS).[7] It

ensures that the hazards of chemicals are clearly communicated to workers and consumers.

According to the harmonized classification and labelling provided by companies to ECHA,

Dichlorodioctyltin is classified with significant health and environmental hazards.[1]

United States (US) Regulations
In the US, the Environmental Protection Agency (EPA) oversees chemical safety, primarily

through the Toxic Substances Control Act (TSCA).

Toxic Substances Control Act (TSCA): TSCA requires the EPA to maintain an inventory of all

existing chemical substances manufactured, processed, or imported in the United States.[8]

[9] Dichlorodioctyltin (listed as Stannane, dichlorodioctyl-) is present on the TSCA

Inventory and is designated as an "Active" substance, meaning it is currently in commerce in

the US.[2][10]

Emergency Planning and Community Right-to-Know Act (EPCRA): While Dichlorodioctyltin
itself is not explicitly listed on the Toxics Release Inventory (TRI) as of recent final rules,

other organotin compounds are, and the EPA continuously evaluates chemicals for inclusion

based on toxicity data.[11]

Toxicological Profile: The Scientific Foundation for
Regulation
The stringent regulations surrounding Dichlorodioctyltin are a direct consequence of its

demonstrated toxicity. Understanding these hazards is fundamental to appreciating the

causality behind the required control measures. Organotin compounds, in general, are known

to produce neurotoxic and immunotoxic effects.[1]
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Human Health Hazards
Dichlorodioctyltin presents a multi-faceted risk profile for human health, with hazards

identified for acute exposure, long-term exposure, and reproductive health.

Acute Toxicity: The substance is classified as fatal if inhaled (Acute Toxicity, Inhalation,

Category 2).[1] This high level of toxicity necessitates stringent engineering controls and

personal protective equipment to prevent any respiratory exposure.

Specific Target Organ Toxicity (Repeated Exposure) (STOT RE 1): Dichlorodioctyltin is

proven to cause damage to organs through prolonged or repeated exposure.[1] The primary

target organs are the liver, spleen, and thymus, with observed effects including changes in

organ weight.[12] This classification underscores the cumulative danger of the substance

and is a key driver for the establishment of long-term occupational exposure limits.

Reproductive Toxicity (Repr. 1B): The compound is presumed to be a human reproductive

toxicant, with the potential to damage the unborn child.[1] This classification triggers some of

the most stringent handling protocols, particularly concerning the exposure of female

workers of childbearing potential.

The following diagram illustrates the logical flow from toxicological findings to regulatory

classification under the GHS/CLP framework.
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Toxicological Endpoints GHS / CLP Hazard Classification

Inhalation Lethality Data
(e.g., LC50)

H330: Fatal if inhaled
(Acute Tox. 2)

Leads to

Repeated Dose Studies
(e.g., Organ weight changes in rats)

H372: Causes damage to organs
through prolonged or repeated exposure

(STOT RE 1)

Leads to

Developmental Toxicity Studies H360D: May damage the
unborn child
(Repr. 1B)

Leads to
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Sample Preparation

Instrumental Analysis

Data Processing

1. Obtain Sample
(e.g., soil, wipe)

2. Solvent Extraction

3. Derivatization
(Grignard Reaction)

4. GC Injection

Prepared Sample

5. Chromatographic
Separation

6. Mass Spectrometric
Detection

7. Peak Identification
(Retention Time & Mass Spectrum)

Raw Data

8. Quantification
(Calibration Curve)

9. Report Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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